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Compound of Interest

Compound Name: 2-Hexylcinnamyl-alcohol-d5

Cat. No.: B12382468 Get Quote

Disclaimer: No specific safety data sheet is publicly available for 2-Hexylcinnamyl-alcohol-d5.

This guide summarizes the available data for its non-deuterated analogue, alpha-

Hexylcinnamaldehyde (HCA), which is considered the most relevant information for safety and

handling. The toxicological and physical properties are expected to be very similar, but not

identical.

This technical guide provides an in-depth overview of the safety, handling, and toxicological

information for alpha-Hexylcinnamaldehyde, serving as a primary reference for researchers,

scientists, and drug development professionals working with its deuterated form, 2-
Hexylcinnamyl-alcohol-d5.

Core Safety and Hazard Information
alpha-Hexylcinnamaldehyde is classified as a skin sensitizer and an irritant.[1][2][3][4] It is also

considered an environmental hazard due to its toxicity to aquatic life.[2] The primary routes of

exposure are through skin contact, ingestion, and eye contact.[3]
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Hazard Class Category Hazard Statement

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[2][4][5]

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[4]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.[4]

Hazardous to the Aquatic

Environment, Acute
1

H400: Very toxic to aquatic life.

[2]

Hazardous to the Aquatic

Environment, Chronic
2

H411: Toxic to aquatic life with

long lasting effects.[2]

Signal Word: Warning[2][4][5]

Quantitative Data Summary
The following tables summarize the key quantitative data available for alpha-

Hexylcinnamaldehyde.

Physical and Chemical Properties
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Property Value Reference

Molecular Formula C15H20O [3][5][6]

Molecular Weight 216.32 g/mol [6]

Appearance Pale yellow liquid [1][6]

Odor Jasmine-like, floral [1][6]

Boiling Point 308 °C [6][7]

Melting Point ~18 °C [6]

Density 0.95 g/mL at 20 °C [6]

Vapor Pressure 0.001 mm/Hg at 25 °C [5]

Flash Point 112.78 °C (235 °F) [5]

Water Solubility 1.62 mg/L at 20 °C [6]

log Kow 5.3 [6]

Toxicological Data
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Test Species Route Value Reference

LD50 Rat Oral 3100 mg/kg [1][4][5][8]

LD50 Mouse Oral 2300 mg/kg [5]

LD50 Rabbit Dermal > 3000 mg/kg [4][9]

Skin Irritation Rabbit Dermal
Moderate (500

mg/24h)
[1][5]

Skin Irritation Rabbit Dermal
Severe (100

mg/24h)
[1]

Skin Irritation Guinea Pig Dermal
Severe (100

mg/24h)
[1]

Skin

Sensitization
Guinea Pig Dermal

70%

sensitization rate

at 20%

concentration

[6]

Aquatic Toxicity

(LC50)
Fathead Minnow - 1.7 mg/L (96h) [6]

Aquatic Toxicity

(EC50)
Daphnia magna - 0.247 mg/L (48h) [6]

Experimental Protocols and Workflows
Detailed experimental protocols for the toxicological studies cited are not available in the public

safety data sheets. However, a generalized workflow for assessing skin sensitization, a key

hazard of this chemical, is presented below. This is based on standard methodologies such as

the Local Lymph Node Assay (LLNA).[6]
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Figure 1: Generalized workflow for a Local Lymph Node Assay (LLNA) for skin sensitization.

Hazard Management and Control
A systematic approach to managing the risks associated with handling alpha-

Hexylcinnamaldehyde is crucial. This involves a hierarchy of controls, from elimination and

substitution to personal protective equipment and emergency procedures.
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Risk Assessment

Control Measures

Handling & Emergency Procedures

Hazard Identification
(Skin Sensitizer, Irritant, Aquatic Toxicity)

Engineering Controls
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Administrative Controls
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Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Safe Handling
(Avoid contact, inhalation, and ingestion)

Storage
(Tightly sealed, cool, dry, well-ventilated area)

Spill Response
(Absorb with inert material, collect, and dispose as hazardous waste)

First Aid
(Skin/Eye Wash, Fresh Air, Medical Attention)
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Figure 2: Logical diagram for hazard management of alpha-Hexylcinnamaldehyde.

Handling and Storage Recommendations
Handling:

Avoid all personal contact, including inhalation.[1]

Wear protective clothing, gloves, and eye and face protection.[2][5]

Use in a well-ventilated area or with local exhaust ventilation.[1][5]

Wash hands thoroughly after handling.[8]

Keep away from heat, sparks, and open flames.[5]
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Storage:

Store in a cool, dry, and well-ventilated area.[5]

Keep containers tightly closed.[3][8]

Store away from incompatible materials such as strong oxidizing agents, strong reducing

agents, strong acids, and bases.[1][5]

Personal Protective Equipment (PPE)
Area Recommended PPE

Eye/Face Protection
Chemical safety goggles. A face shield may be

necessary for splash hazards.[5]

Skin Protection
Chemical-resistant gloves (e.g., Neoprene), a

lab coat, and an apron.[1][3]

Respiratory Protection
If ventilation is inadequate or there is a risk of

inhalation, use an approved respirator.[1][5]

First Aid Measures
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Exposure Route First Aid Instructions

Skin Contact

Immediately remove contaminated clothing.

Wash affected area with soap and plenty of

water. Seek medical attention if irritation or rash

occurs.[1][2][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][3]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention

if symptoms persist.[3][5]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3][5]

This guide is intended for informational purposes for a scientific audience and should be used

in conjunction with a formal risk assessment and adherence to all institutional and regulatory

safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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